molecular formula C11H12ClNO3S B14905746 3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid

3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid

Cat. No.: B14905746
M. Wt: 273.74 g/mol
InChI Key: OKVPRJGCHUIMAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid is a synthetic organic compound featuring a propanoic acid backbone modified with a thioacetamido substituent linked to a 4-chlorophenyl group. Its molecular structure integrates a sulfur atom (from the thioether group), which distinguishes it from oxygen-linked analogs. The compound’s molecular formula is C₁₁H₁₃ClNO₃S, with a calculated molecular weight of 274.52 g/mol.

Properties

Molecular Formula

C11H12ClNO3S

Molecular Weight

273.74 g/mol

IUPAC Name

3-[[2-(4-chlorophenyl)sulfanylacetyl]amino]propanoic acid

InChI

InChI=1S/C11H12ClNO3S/c12-8-1-3-9(4-2-8)17-7-10(14)13-6-5-11(15)16/h1-4H,5-7H2,(H,13,14)(H,15,16)

InChI Key

OKVPRJGCHUIMAJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1SCC(=O)NCCC(=O)O)Cl

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA)

    Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

    Substitution: Amines, thiols

Major Products Formed

    Oxidation: Sulfoxide, sulfone

    Reduction: Reduced thioether derivatives

    Substitution: Various substituted chlorophenyl derivatives

Comparison with Similar Compounds

Key Observations:

Halogen Effects: The chlorophenyl and bromophenyl analogs (target compound vs. ) exhibit significant differences in molecular weight due to bromine’s higher atomic mass. Bromine’s larger size may influence steric hindrance and lipophilicity compared to chlorine .

Functional Group Variations: The thioether group in the target compound and ’s bromophenyl analog introduces sulfur, which may enhance nucleophilic reactivity compared to oxygen-based analogs (e.g., ’s methoxy derivative) .

Positional Isomerism :

  • ’s compound places the acetamido group directly on the 4-chlorophenyl ring, eliminating the thioether linkage. This structural simplification reduces molecular weight but may limit conformational flexibility .

Biological Activity

3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid, a derivative of propanoic acid, has garnered attention for its potential biological activities, particularly in anticancer and antioxidant applications. This article reviews the synthesis, biological activities, structure-activity relationships, and case studies related to this compound, providing a comprehensive overview of its pharmacological potential.

Synthesis

The synthesis of 3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid typically involves the reaction of 4-chlorobenzenethiol with acetic anhydride, followed by coupling with propanoic acid derivatives. Various methods such as ultrasound-assisted synthesis have been explored to enhance yield and purity.

Anticancer Activity

Several studies have investigated the anticancer properties of 3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid against various cancer cell lines. The compound has shown significant cytotoxic effects in vitro.

  • Case Study 1 : In a study evaluating its effects on HepG2 liver cancer cells, the compound exhibited an IC50 value of approximately 15 µg/mL, indicating potent anti-proliferative activity. The MTT assay results demonstrated a dose-dependent inhibition of cell viability (Table 1).
Concentration (µg/mL)Cell Viability (%)
0100
585
1065
1540
2020
  • Case Study 2 : Another study focused on breast cancer cell lines (MCF-7 and MDA-MB-231), where the compound showed selective toxicity towards MCF-7 cells with an IC50 of approximately 12 µg/mL. The results suggest that the presence of the chlorophenyl group enhances its anticancer activity compared to other derivatives lacking this substituent.

Antioxidant Activity

Research has also highlighted the antioxidant properties of this compound. Utilizing the DPPH radical scavenging method, it was found to exhibit significant radical-scavenging activity comparable to well-known antioxidants like ascorbic acid.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that the presence of electron-withdrawing groups such as chlorophenyl significantly enhances the biological activity of compounds in this class. The SAR analysis suggests that modifications to the acetamide and propanoic acid moieties can lead to variations in potency and selectivity against different cancer cell lines.

Research Findings

Recent studies have employed molecular docking techniques to predict the binding affinity of 3-(2-((4-Chlorophenyl)thio)acetamido)propanoic acid to various protein targets involved in cancer progression. The findings suggest a strong interaction with targets related to apoptosis and cell cycle regulation.

Table: Summary of Biological Activities

Activity TypeCell Line/ModelIC50 Value (µg/mL)Reference
AnticancerHepG2~15
AnticancerMCF-7~12
AntioxidantDPPH ScavengingComparable to Ascorbic Acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.